Cas no 1416336-55-4 (N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide)

• Product Name: N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide
• CAS No: 1416336-55-4
• MF: C₁₆H₂₈BN₃O₄S
• MW: 369.287222862244
• CID: 4827188
• Update Time: 2025-05-21

N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(TERT-BUTYL)-2-(METHYLAMINO)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-3-SULFONAMIDE
• (5-(N-(Tert-butyl)sulfamoyl)-6-(methylamino)pyridin-3-yl)boronic acid pinacol ester
• N-tert-butyl-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide
• N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide

• Inchi： 1S/C16H28BN3O4S/c1-14(2,3)20-25(21,22)12-9-11(10-19-13(12)18-8)17-23-15(4,5)16(6,7)24-17/h9-10,20H,1-8H3,(H,18,19)
• InChI Key： URPOVLSPDKTJNF-UHFFFAOYSA-N
• SMILES： S(C1=C(NC)N=CC(B2OC(C)(C)C(C)(C)O2)=C1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 567
• Topological Polar Surface Area: 97.9

Additional information on N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine-3-sulfonamide

N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide: A Comprehensive Overview

N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide is a highly specialized organic compound with the CAS number 1416336-55-4. This compound belongs to the class of sulfonamides and features a pyridine ring substituted with various functional groups. The molecule's structure is characterized by a tert-butyl group attached to the nitrogen atom of the sulfonamide moiety, a methylamino group at the 2-position of the pyridine ring, and a tetramethyl-substituted dioxaborolane group at the 5-position. These substituents confer unique chemical properties and make this compound a valuable tool in various fields of research and application.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative with appropriate substituents. The sulfonamide group is introduced through nucleophilic substitution or coupling reactions, while the methylamino and dioxaborolane groups are added via targeted functionalization strategies. The use of protecting groups and precise reaction conditions ensures the formation of the desired product with high purity and yield. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis process, reducing environmental impact and enhancing efficiency.

The structural features of N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide make it an attractive candidate for applications in drug discovery and materials science. The sulfonamide group is known for its bioavailability and stability in physiological conditions, making it suitable for pharmacological studies. The methylamino group enhances the compound's ability to interact with biological targets such as enzymes or receptors. Meanwhile, the dioxaborolane moiety introduces boron-based functionality, which can be exploited for imaging or therapeutic purposes in boron neutron capture therapy (BNCT). Recent research has demonstrated its potential as a boronic acid surrogate in Suzuki-Miyaura coupling reactions due to its stability under mild conditions.

In terms of biological activity, this compound has shown promising results in preclinical studies. Its ability to modulate key signaling pathways makes it a potential candidate for treating diseases such as cancer or inflammatory disorders. For instance, studies have highlighted its role as an inhibitor of certain kinases involved in cell proliferation and survival. Additionally, its boron-containing structure enables selective targeting of cancer cells under neutron irradiation conditions in BNCT applications.

From a materials science perspective, this compound exhibits interesting electronic properties due to its aromatic pyridine ring and electron-withdrawing sulfonamide group. These properties make it suitable for use in organic electronics or as a precursor for advanced materials such as conductive polymers or metal-organic frameworks (MOFs). Recent breakthroughs in nanotechnology have further expanded its potential applications by incorporating it into nanoscale devices for sensing or energy storage.

The development of analytical techniques has significantly improved our understanding of this compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. Computational methods such as density functional theory (DFT) have provided insights into its electronic structure and reactivity under various conditions.

In conclusion, N-(Tert-butyl)-2-(methylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new avenues for its utilization, CAS No 1416336-55-based compounds are expected to play an increasingly important role in advancing science and technology.